3-Benzyl-2-thioxo-1,2,3,5,6,7,8,9-octahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one
3-Benzyl-2-thioxo-1,2,3,5,6,7,8,9-octahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one
Brand Name:
Vulcanchem
CAS No.:
59898-70-3
VCID:
VC0430751
InChI:
InChI=1S/C18H18N2OS2/c21-17-15-13-9-5-2-6-10-14(13)23-16(15)19-18(22)20(17)11-12-7-3-1-4-8-12/h1,3-4,7-8H,2,5-6,9-11H2,(H,19,22)
SMILES:
C1CCC2=C(CC1)SC3=C2C(=O)N(C(=S)N3)CC4=CC=CC=C4
Molecular Formula:
C18H18N2OS2
Molecular Weight:
342.5g/mol
3-Benzyl-2-thioxo-1,2,3,5,6,7,8,9-octahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one
CAS No.: 59898-70-3
Main Products
VCID: VC0430751
Molecular Formula: C18H18N2OS2
Molecular Weight: 342.5g/mol
![3-Benzyl-2-thioxo-1,2,3,5,6,7,8,9-octahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one - 59898-70-3](/images/no_structure.jpg)
| CAS No. | 59898-70-3 |
|---|---|
| Product Name | 3-Benzyl-2-thioxo-1,2,3,5,6,7,8,9-octahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one |
| Molecular Formula | C18H18N2OS2 |
| Molecular Weight | 342.5g/mol |
| IUPAC Name | 4-benzyl-5-sulfanylidene-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7)-dien-3-one |
| Standard InChI | InChI=1S/C18H18N2OS2/c21-17-15-13-9-5-2-6-10-14(13)23-16(15)19-18(22)20(17)11-12-7-3-1-4-8-12/h1,3-4,7-8H,2,5-6,9-11H2,(H,19,22) |
| Standard InChIKey | HBAIXEBNGLFMGN-UHFFFAOYSA-N |
| SMILES | C1CCC2=C(CC1)SC3=C2C(=O)N(C(=S)N3)CC4=CC=CC=C4 |
| Canonical SMILES | C1CCC2=C(CC1)SC3=C2C(=O)N(C(=S)N3)CC4=CC=CC=C4 |
| PubChem Compound | 711338 |
| Last Modified | Nov 11 2021 |
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